4-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)-N-ethylbenzenesulfonamide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(ethylsulfamoyl)phenyl]thiourea
• InChI: InChI=1S/C17H21N3O3S2/c1-3-18-25(21,22)16-11-7-14(8-12-16)20-17(24)19-13-5-9-15(10-6-13)23-4-2/h5-12,18H,3-4H2,1-2H3,(H2,19,20,24)
• InChI Key: QPKPDWRORQCECY-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OCC
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

4-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)-N-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O3S2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.10243389 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Endothelin Antagonists and Pharmacology

One study delves into the pharmacology of biphenylsulfonamide derivatives as endothelin-A (ETA) selective antagonists. These compounds, including structurally related analogs, show improved binding and functional activity against endothelin receptors, indicating potential applications in modulating cardiovascular functions and treating related diseases. Compound BMS-187308, for instance, demonstrated improved ETA binding affinity and functional activity, along with significant oral activity in inhibiting pressor effects caused by endothelin-1 infusion in rats, suggesting its potential as a therapeutic agent (N. Murugesan et al., 1998).

Synthesis and Properties

Another aspect of research focuses on the synthesis and properties of related compounds, such as 3-substituted 2H-1,2,4-benzothiadiazine 1,1-dioxides, obtained through reactions involving 2-aminobenzenesulfonamide. These studies provide insights into chemical synthesis methods and the potential applications of these compounds in developing new pharmacological agents (V. Chernykh et al., 1976).

Inhibition of Carbonic Anhydrase

Research has also explored sulfonamides' role as inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes. These inhibitors, including derivatives of 4-isothiocyanatobenzenesulfonamide, have shown potent in vitro inhibitory power against multiple CA isozymes. Their ability to lower intraocular pressure (IOP) in rabbit eyes suggests their potential use as novel antiglaucoma drugs, offering a promising avenue for therapeutic application in ophthalmology (Angela Casini et al., 2000).

Anticancer Properties

The synthesis and characterization of compounds such as (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide have been undertaken to explore their anticancer properties. Such compounds have been unexpectedly synthesized and characterized, indicating potential applications in cancer treatment through their novel chemical structures and bioactivities (Zhang et al., 2010).